Cas no 896161-10-7 (Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-)

• Product Name: Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-
• CAS No: 896161-10-7
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 714892
• PubChem ID: 45119278
• Update Time: 2025-04-19

Acetamide,N-(5-amino-3-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(5-amino-3-chloro-2-pyridinyl)-
• 896161-10-7
• DTXSID301273198
• SCHEMBL3934451
• N-(5-Amino-3-chloro-2-pyridinyl)acetamide
• ACETAMIDE,N-(5-AMINO-3-CHLORO-PYRIDIN-2-YL)-

• Inchi： 1S/C7H8ClN3O/c1-4(12)11-7-6(8)2-5(9)3-10-7/h2-3H,9H2,1H3,(H,10,11,12)
• InChI Key： LVRGHWLWFICJNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1NC(C)=O)N

Computed Properties

• Exact Mass: 185.036
• Monoisotopic Mass: 185.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68A^2